molecular formula C17H14N4O2 B5525212 3-[(6-methyl-3-pyridazinyl)oxy]-N-3-pyridinylbenzamide

3-[(6-methyl-3-pyridazinyl)oxy]-N-3-pyridinylbenzamide

Cat. No. B5525212
M. Wt: 306.32 g/mol
InChI Key: BHHPWNYHYGHNQW-UHFFFAOYSA-N
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Description

3-[(6-methyl-3-pyridazinyl)oxy]-N-3-pyridinylbenzamide belongs to a class of organic compounds known for their complex structures and significant pharmacological activities. The pyridazinyl and pyridinyl groups suggest a compound with a basis in heterocyclic chemistry, which is fundamental to medicinal chemistry and material sciences.

Synthesis Analysis

The synthesis of pyridazin-3-one derivatives, which are structurally related to 3-[(6-methyl-3-pyridazinyl)oxy]-N-3-pyridinylbenzamide, involves the reaction between 3-oxo-2-arylhydrazonopropanals and active methylene compounds. This process results in high yields and showcases the diversity in the formation of pyridazinone structures through various organic reactions (Ibrahim & Behbehani, 2014).

Molecular Structure Analysis

The molecular and crystal structures of compounds related to 3-[(6-methyl-3-pyridazinyl)oxy]-N-3-pyridinylbenzamide have been explored. For example, the structure of 6-methyl-3-nitro-2-(2-phenylhydrazinyl)pyridine shows two nearly planar pyridine subunits connected through a hydrazo-bridge, illustrating common structural features that may also be relevant to our compound of interest (Kucharska et al., 2013).

Chemical Reactions and Properties

Compounds like 3-[(6-methyl-3-pyridazinyl)oxy]-N-3-pyridinylbenzamide may undergo various chemical reactions, including intramolecular cyclization mechanisms assisted by radical intermediates, which are crucial for forming the complex structures seen in this class of chemicals. The photoreaction studies of related compounds provide insights into potential reactivity and chemical transformations (Park et al., 2001).

Scientific Research Applications

Synthesis and Chemical Properties

  • Development of Selective Receptor Antagonists : Researchers have synthesized derivatives that exhibit potent and selective antagonistic activities on specific receptors, showing promise for therapeutic applications such as anxiolytic agents (Cosford et al., 2003).
  • Novel Synthetic Routes : A general synthesis route for a novel class of pyridazin-3-one derivatives has been established, demonstrating the compound's utility in generating a variety of structurally diverse molecules with potential biological activities (Ibrahim & Behbehani, 2014).
  • Catalytic Applications : Divergent palladium iodide-catalyzed multicomponent carbonylative approaches have been utilized to synthesize functionalized isoindolinone and isobenzofuranimine derivatives, showcasing the compound's versatility in organic synthesis (Mancuso et al., 2014).

Biological and Pharmacological Applications

  • Molecular Docking and Screening : A series of novel pyridine and fused pyridine derivatives, starting from a related compound, have been prepared and subjected to in silico molecular docking screenings, revealing moderate to good binding energies on target proteins. These derivatives exhibited antimicrobial and antioxidant activity, indicating their potential in drug development (Flefel et al., 2018).
  • Antimicrobial and Antioxidant Activities : Research has also focused on the synthesis of various derivatives that display significant antimicrobial and antioxidant properties, further illustrating the compound's utility in creating new therapeutic agents (Abou-Elmagd et al., 2015).

Mechanism of Action

The mechanism of action of pyridazinyl compounds can vary widely depending on their specific structure and the biological target. Some pyridazinyl compounds have been shown to inhibit certain enzymes, which can lead to various pharmacological effects .

Safety and Hazards

The safety and hazards associated with a specific pyridazinyl compound would depend on its exact structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information .

Future Directions

The future directions in the study of pyridazinyl compounds could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on the pyridazine scaffold .

properties

IUPAC Name

3-(6-methylpyridazin-3-yl)oxy-N-pyridin-3-ylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N4O2/c1-12-7-8-16(21-20-12)23-15-6-2-4-13(10-15)17(22)19-14-5-3-9-18-11-14/h2-11H,1H3,(H,19,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHHPWNYHYGHNQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=CN=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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